Cas no 2283216-85-1 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid)

5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in peptide synthesis. The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive substrates. The pyrazole core offers structural diversity, making it valuable in medicinal chemistry and heterocyclic scaffold development. The carboxylic acid functionality allows for further conjugation or coupling reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) due to its stability under standard Fmoc-deprotection conditions. Its high purity and well-defined reactivity profile make it a reliable intermediate for constructing complex peptidomimetics or functionalized heterocycles.
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid structure
2283216-85-1 structure
Product Name:5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:2283216-85-1
MF:C20H17N3O4
MW:363.366684675217
CID:6603453
PubChem ID:165738478
Update Time:2025-10-24

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2283216-85-1
    • 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
    • EN300-634663
    • Inchi: 1S/C20H17N3O4/c1-23-18(10-17(22-23)19(24)25)21-20(26)27-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-10,16H,11H2,1H3,(H,21,26)(H,24,25)
    • InChI Key: VQYJFPHWGBEEJH-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC(C(=O)O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 363.12190603g/mol
  • Monoisotopic Mass: 363.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 93.4Ų

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-634663-0.05g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
0.05g
$1709.0 2025-03-15
Enamine
EN300-634663-0.1g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
0.1g
$1791.0 2025-03-15
Enamine
EN300-634663-0.25g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
0.25g
$1872.0 2025-03-15
Enamine
EN300-634663-0.5g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
0.5g
$1954.0 2025-03-15
Enamine
EN300-634663-1.0g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
1.0g
$2035.0 2025-03-15
Enamine
EN300-634663-2.5g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
2.5g
$3988.0 2025-03-15
Enamine
EN300-634663-5.0g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
5.0g
$5900.0 2025-03-15
Enamine
EN300-634663-10.0g
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid
2283216-85-1 95.0%
10.0g
$8749.0 2025-03-15

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2283216-85-1)

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2283216-85-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-amino-methyl-pyrazole carboxylic acid, is a derivative of pyrazole and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and organic synthesis for its stability and ease of removal.

The Fmoc group in 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid serves as a versatile protecting group that can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and other bioactive molecules. The pyrazole core, on the other hand, is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these features makes this compound a valuable intermediate in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid in various applications. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents targeting RNA viruses. The researchers found that the Fmoc protection allowed for precise control over the synthetic pathway, leading to high yields and purity of the final products.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the anticancer properties of derivatives derived from 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid. The results showed that these derivatives exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The Fmoc group was found to enhance the solubility and stability of the compounds, which are crucial factors for their effectiveness in vivo.

The Fmoc-amino-methyl-pyrazole carboxylic acid also plays a crucial role in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. A 2023 study in European Journal of Medicinal Chemistry demonstrated that 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid can be used to design prodrugs with improved pharmacokinetic properties. The Fmoc group was shown to protect the active moiety during administration, ensuring that it remains stable until it reaches its target site.

The synthesis of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid typically involves several steps. The first step is the preparation of the Fmoc protected amino group on the pyrazole ring. This is followed by the introduction of the carboxylic acid functionality through esterification or amidation reactions. The final step involves deprotection under mild conditions to yield the desired compound. The entire synthetic process is highly reproducible and can be scaled up for industrial production.

In terms of safety and handling, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation.

The future prospects for 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications, such as improving its bioavailability and reducing potential side effects. Additionally, there is growing interest in exploring its potential as a platform molecule for developing multifunctional drugs that can target multiple disease pathways simultaneously.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2283216-85-1) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for the development of novel therapeutic agents with improved efficacy and safety profiles.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.